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Compound of Interest

Compound Name: Selexipag-d6

Cat. No.: B12410725

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial guidance for the safe handling and disposal of Selexipag-d6, a
deuterated analog of Selexipag, a potent prostacyclin receptor agonist. Researchers,
scientists, and drug development professionals should adhere to these procedures to minimize
exposure risk and ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Selexipag is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin/eye contact. While a specific Safety Data Sheet (SDS) for
Selexipag-d6 is not readily available, the SDS for Selexipag indicates that it is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2]
Given the potent nature of the compound, stringent safety measures are required.

Recommended Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to create a barrier between the researcher and
the hazardous compound.[3][4]
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PPE Category Item Specifications

An N95 respirator or a higher
level of protection, such as a
powered air-purifying respirator
Respiratory Protection Respirator (PAPR), should be used,
especially when handling the
powder form outside of a

containment system.[3][5][6]

Compatible chemical-resistant
_ gloves (e.g., nitrile) should be
Hand Protection Gloves S
worn. Double-gloving is

recommended.[2]

Chemical safety goggles with
) side shields are required to
Eye Protection Safety Goggles ]
protect against splashes and

dust.[1][3]

A disposable, impervious lab

) coat or "bunny suit" coveralls

Body Protection Lab Coat/Coveralls _
should be worn to prevent skin

contact.[3][7]

Disposable shoe covers

Foot Protection Shoe Covers should be worn over footwear.

[3]

Operational Plan for Safe Handling

Adherence to a strict operational workflow is critical to minimize the risk of exposure during the
handling of Selexipag-d6.

Step 1: Preparation and Engineering Controls

» Designated Area: All work with Selexipag-d6 should be conducted in a designated area with
restricted access.
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» Ventilation: Handling of the solid compound should be performed in a certified chemical fume
hood, a glove box, or a similar containment enclosure to minimize inhalation risk.[1][8]

o Safety Equipment: Ensure a safety shower and eyewash station are readily accessible.[1]
Step 2: Weighing and Solution Preparation

e Weighing: Weigh the powdered Selexipag-d6 within a containment system (e.g., a balance
enclosure within a fume hood) to prevent the generation of airborne dust.

 Aliquotting: If preparing solutions, do so within the fume hood. Use a properly calibrated
pipette to transfer solvents.

o Vessel Sealing: Securely cap all vials and containers immediately after use.
Step 3: Post-Handling Procedures

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with Selexipag-d6. A common method is to wipe surfaces with 70% ethanol or
another suitable laboratory disinfectant.[1]

o PPE Removal: Remove PPE in a designated area, avoiding cross-contamination. Remove
gloves last and wash hands thoroughly with soap and water immediately after.

Disposal Plan
Proper disposal of Selexipag-d6 and all contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Waste Segregation:

» Solid Waste: All disposable items that have come into contact with Selexipag-d6, including
gloves, bench paper, pipette tips, and empty vials, should be collected in a dedicated, clearly
labeled hazardous waste container.

» Liquid Waste: Unused solutions containing Selexipag-d6 should be collected in a separate,
sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[9]
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o Sharps Waste: Needles, syringes, or other sharps contaminated with Selexipag-d6é must be

disposed of in a designated sharps container.

Final Disposal:

¢ All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local, state, and federal regulations.

Emergency Procedures

In the event of an accidental exposure, immediate action is critical.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.[8]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.

Remove contaminated clothing.[1][8]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids. Seek immediate medical
attention.[1][8]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[8]
Evacuate the area. Wear appropriate PPE and
contain the spill using an absorbent material.
Spill Clean the area with a suitable decontaminating

agent. Dispose of all cleanup materials as

hazardous waste.[1][8]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of Selexipag-d6.
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Safe Handling Workflow for Selexipag-d6
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Caption: Workflow for the safe handling of Selexipag-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b12410725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12410725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

